2,4-difluoro-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C17H19F2N5O/c18-12-3-4-13(14(19)9-12)17(25)21-6-5-20-15-10-16(23-11-22-15)24-7-1-2-8-24/h3-4,9-11H,1-2,5-8H2,(H,21,25)(H,20,22,23)
• InChI Key: AXJLHCSRUBXASC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H19F2N5O
• Molecular Weight: 347.4 g/mol

Description

The exploration of benzamide derivatives, including those with pyrimidine and pyrrolidinyl groups, is significant in medicinal chemistry due to their diverse biological activities. These compounds are often examined for their potential as therapeutic agents in various diseases.

Synthesis Analysis

Synthesis of similar compounds involves multiple steps, starting from basic benzamide or pyrimidine precursors, through to complex reactions including nucleophilic substitution, amidation, and sometimes cyclization. For instance, the synthesis of pyrimidinyl benzamides might involve condensing benzamide derivatives with pyrimidinyl-pyrrolidinyl intermediates under specific conditions to achieve the desired structure (Wang et al., 2013).

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives is often conducted using X-ray crystallography, NMR spectroscopy, and other analytical techniques to elucidate the compound's configuration. This analysis is crucial for understanding the compound's potential interaction with biological targets (Yanagi et al., 2000).

Chemical Reactions and Properties

Benzamide derivatives with pyrimidinyl and pyrrolidinyl substituents participate in various chemical reactions, including acylation, alkylation, and sulfonation. These reactions are significant for modifying the compound's chemical properties for specific biological activities (Gangjee et al., 2007).

Scientific Research Applications

Chemical Synthesis and Molecular Design Research into similar chemical structures often focuses on the synthesis and characterization of novel compounds with potential therapeutic applications. For example, studies on the synthesis of novel pyrazolopyrimidine derivatives with anti-cancer and anti-inflammatory properties highlight the importance of such chemical scaffolds in medicinal chemistry (Rahmouni et al., 2016). The design and synthesis of compounds like N-pyridyl and pyrimidine benzamides for the treatment of epilepsy also indicate the role of specific functional groups in modulating biological activity (Amato et al., 2011).

Biological Evaluation and Drug Development The discovery and evaluation of compounds for potential therapeutic uses are a significant area of research. For instance, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide as an orally active histone deacetylase inhibitor demonstrates the potential for such molecules in cancer treatment (Zhou et al., 2008). This highlights the broader utility of compounds with specific structural features in modulating biological pathways and disease states.

Material Science and Chemical Properties In addition to biomedical applications, research into the chemical properties of compounds with specific fluorinated and pyrimidinyl groups can contribute to material science. The synthesis and characterization of soluble polyimides derived from polycondensation processes illustrate the versatility of these chemical structures in creating high-performance polymers with desirable thermal and solubility properties (Zhang et al., 2007).